(Butan-2-yl)[(3-chloro-2-fluorophenyl)methyl]amine

• Molecular Formula: C11H15ClFN
• Molecular Weight: 215.69 g/mol
• IUPAC Name: N-[(3-chloro-2-fluorophenyl)methyl]butan-2-amine
• InChI: InChI=1S/C11H15ClFN/c1-3-8(2)14-7-9-5-4-6-10(12)11(9)13/h4-6,8,14H,3,7H2,1-2H3
• InChI Key: KNNCCALSPCLLAR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NCC1=C(C(=CC=C1)Cl)F

Description

(Butan-2-yl)[(3-chloro-2-fluorophenyl)methyl]amine is a secondary amine featuring a butan-2-yl group attached to a benzyl moiety substituted with chlorine (3-position) and fluorine (2-position). Its molecular formula is C₁₁H₁₄ClFN, with a molecular weight of 217.69 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Butan-2-yl)[(3-chloro-2-fluorophenyl)methyl]amine typically involves the reaction of butan-2-amine with 3-chloro-2-fluorobenzyl chloride under controlled conditions . The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

While specific industrial production methods for (Butan-2-yl)[(3-chloro-2-fluorophenyl)methyl]amine are not widely documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing safety measures to handle the reagents and by-products .

Chemical Reactions Analysis

Types of Reactions

(Butan-2-yl)[(3-chloro-2-fluorophenyl)methyl]amine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding nitroso or nitro compounds.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The chlorine and fluorine atoms on the aromatic ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like sodium methoxide or potassium tert-butoxide can be used for nucleophilic aromatic substitution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield nitroso or nitro derivatives, while substitution reactions can introduce various functional groups onto the aromatic ring .

Scientific Research Applications

(Butan-2-yl)[(3-chloro-2-fluorophenyl)methyl]amine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (Butan-2-yl)[(3-chloro-2-fluorophenyl)methyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below compares the target compound with four analogs identified in the evidence, focusing on molecular features and inferred properties:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Structural Differences	Inferred Properties
(Butan-2-yl)[(3-chloro-2-fluorophenyl)methyl]amine (Target)	C₁₁H₁₄ClFN	217.69	Branched butan-2-yl group; 3-Cl, 2-F substituents	Moderate lipophilicity; potential for moderate basicity due to electron-withdrawing halogens
(3-Chloro-2-fluorophenyl)methylamine	C₁₀H₁₂ClFNO	217.67	Methoxyethyl chain instead of butan-2-yl	Higher polarity due to ether oxygen; increased water solubility
(3-Chloro-2-fluorophenyl)methylamine	C₁₂H₁₇ClFN	229.72	Longer branched alkyl (3-methylbutyl)	Higher lipophilicity; potential for enhanced membrane permeability
4-(2-Fluorophenyl)butan-2-amine	C₁₀H₁₃FN	166.22	Primary amine; no chlorine substituent	Higher basicity; reduced steric hindrance for reactions
2-[(3-Chloro-2-fluorophenyl)amino]-N-(4-chlorophenyl)acetamide	C₁₄H₁₀Cl₂FNO	314.15	Acetamide group; additional 4-Cl substituent	Hydrogen-bonding capability; potential for biological activity (e.g., enzyme inhibition)

Electronic and Reactivity Analysis

• Halogen Effects: The 3-Cl and 2-F substituents on the aromatic ring reduce electron density, lowering the amine’s basicity compared to non-halogenated analogs. This effect is shared with compounds in and .
• Alkyl Chain Branching: The butan-2-yl group balances lipophilicity and steric effects.
• Functional Group Variations: The methoxyethyl group in introduces polarity, favoring solubility in polar solvents (e.g., ethanol or water). The acetamide group in enables hydrogen bonding, which may enhance binding to biological targets but reduce volatility.

Biological Activity

(Butan-2-yl)[(3-chloro-2-fluorophenyl)methyl]amine is a compound that has garnered interest in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound can be represented structurally as follows:

$$\text{ Butan 2 yl 3 chloro 2 fluorophenyl methyl amine}$$

This structure features a butan-2-yl group attached to a phenyl ring that is substituted with chlorine and fluorine atoms. Such substitutions can significantly influence the biological properties of the compound.

The mechanism of action for (Butan-2-yl)[(3-chloro-2-fluorophenyl)methyl]amine involves interactions with specific molecular targets, which may include enzymes or receptors. These interactions can modulate cellular pathways leading to various biological effects, such as:

• Inhibition of Cell Growth : The compound has shown potential in inhibiting the proliferation of cancer cells.
• Induction of Apoptosis : It may promote programmed cell death in tumor cells, contributing to its anticancer properties.

Antimicrobial Activity

Research indicates that compounds similar to (Butan-2-yl)[(3-chloro-2-fluorophenyl)methyl]amine exhibit significant antimicrobial properties. For instance, studies on related compounds have demonstrated effectiveness against various bacterial strains, including resistant strains like Methicillin-resistant Staphylococcus aureus (MRSA) .

Anticancer Properties

The anticancer potential of (Butan-2-yl)[(3-chloro-2-fluorophenyl)methyl]amine has been investigated in vitro. For example, related compounds have been shown to possess IC50 values indicative of strong inhibitory effects on cancer cell lines such as HepG2 . These compounds often work by disrupting cell cycle progression and inducing apoptosis.

Table 1: Summary of Biological Activities

Activity Type	Effect	IC50/EC50 Values	Reference
Antimicrobial	Inhibition of bacterial growth	Submicromolar against MRSA
Anticancer	Inhibition of HepG2 cell growth	IC50 = 1.30 μM
Apoptosis	Induction in cancer cells	Not specified

Structure-Activity Relationship (SAR)

The biological activity of (Butan-2-yl)[(3-chloro-2-fluorophenyl)methyl]amine is influenced by its structural components. Substitutions on the phenyl ring, such as halogen atoms, have been shown to enhance antimicrobial activity . The presence of the butan-2-yl group also contributes to the lipophilicity and overall bioavailability of the compound.